2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide

• IUPAC Name: 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C13H14IN3O3/c1-7-15-12(17-20-7)13(2,3)16-11(19)9-6-8(14)4-5-10(9)18/h4-6,18H,1-3H3,(H,16,19)
• InChI Key: YMBVWVZGGNBMOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C(C)(C)NC(=O)C2=C(C=CC(=C2)I)O
• Molecular Formula: C13H14IN3O3
• Molecular Weight: 387.17 g/mol

Description

2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been reported to inhibit the activity of certain enzymes that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is its potential use in cancer research. It has been shown to have anticancer properties and has been used in various cancer research studies. However, one of the limitations of this compound is that its mechanism of action is not fully understood. Additionally, further research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for the research of 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide. One potential direction is to further investigate its mechanism of action and its potential use as a diagnostic tool for certain types of cancer. Another potential direction is to study its potential use in combination with other anticancer drugs to enhance their efficacy. Additionally, further research is needed to determine its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been reported in several research studies. One of the most commonly used methods involves the reaction of 2-hydroxy-5-iodobenzoic acid with 2-amino-2-methyl-1-propanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with 5-methyl-1,2,4-oxadiazol-3-ylacetic acid to obtain 2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide.

Scientific Research Applications

2-hydroxy-5-iodo-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have anticancer properties and has been used in various cancer research studies. It has also been studied for its potential use as a diagnostic tool for certain types of cancer.